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Compound Focus: Azaconazole

CAS No.: 60207-31-0

Cat. No.: S519984

Azaconazole: Core Physical and Chemical Properties

The table below summarizes the key physical and chemical properties of Azaconazole relevant to

pharmaceutical and chemical research.

Property Value Conditions |/ Notes Source
Melting Point 112.6 °C Crystalline form [1] [2]
Boiling Point 460.7 £55.0 °C Predicted [3]
Density 1.51 g/cm?3 Predicted [3]112]
Molecular Formula C12H11CI2N302 - [1] [3]
Molecular Weight 300.14 g/mol - [1] [3]
Water Solubility 300 mg/L At 20 °C,pH 7 [1]

Log P (Octanol-Water) 2.36 Indicates low hydrophilicity [1]
Vapor Pressure 5.33 x 104 mPa At 20 °C (Low volatility) [1]
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Property Value Conditions / Notes Source
pKa 3 (very weak base) - [1]
Flash Point 232.4 °C - [2]

Technical Classification and Characteristics

Chemical Identity:
o IUPAC Name: 1-((2-(2,4-dichlorophenyl)-1,3-dioxolan-2-yl)methyl)-1H-1,2,4-triazole [1]
o CAS Registry Number: 60207-31-0 [1] [3]
¢ Product Form: Typically supplied as a beige powder [1]. For laboratory use, certified reference
standards are available as solutions in acetonitrile (e.g., 100 pg/mL) [4].
¢ Mode of Action: Azaconazole is a sterol biosynthesis inhibitor and is classified as a conazole
fungicide (FRAC MoA class 3) [1].
e Stability: It is stable to light under normal storage conditions and at temperatures up to 220 °C [3].

Guidance for Experimental Analysis

While the search results lack detailed step-by-step protocols for characterizing Azaconazole, they point to

common analytical techniques used for such compounds.

¢ General Pesticide Analysis: For quantitative analysis of pesticides in complex matrices like food
extracts, the standard methodology involves GC-MS/IMS (Gas Chromatography coupled with
Tandem Mass Spectrometry) [5]. This technique is valued for its high sensitivity and selectivity,
capable of detecting analytes at parts-per-billion (ppb) levels amidst contaminants [5].

¢ Spectral Data Comparison: Research on structurally related azole antifungals (like isoconazole and
posaconazole) shows that Density Functional Theory (DFT) calculations can be used to predict
and verify experimental spectra, including FT-IR, UV-Vis, and 1H NMR [6] [7]. For instance, the
B3LYP and CAM-B3LYP functionals have shown good agreement with experimental IR and UV
spectra for these compounds [6] [7].

The following workflow outlines a general approach for the identification and characterization of a chemical

compound like Azaconazole:
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Safety and Handling

Azaconazole is classified as moderately toxic to mammals [1]. Safety data for a solution in acetonitrile

indicates the following hazard statements [4]:

e H302: Harmful if swallowed.
e H312: Harmful in contact with skin.
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e H332: Harmful if inhaled. Appropriate personal protective equipment (PPE) including gloves, eye
protection, and a lab coat is recommended [4].

Suggestions for Further Research

To obtain the specific experimental protocols you require, I suggest the following:

e Consult Official Publications: Directly search regulatory documents from agencies like the EPA or
the European Food Safety Authority (EFSA), which often publish detailed evaluation reports
containing full methodologies.

¢ Use Specialized Databases: Access scientific databases (e.g., SciFinder, Reaxys) to find primary
literature on the synthesis and analysis of Azaconazole.

¢ Reference Standards: Suppliers of analytical standards, such as Sigma-Aldrich, sometimes provide
application notes with recommended analytical conditions [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b519984#azaconazole-melting-point-and-physical-

characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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